molecular formula C6H10FN B14912980 4-Fluoro-1-azabicyclo[2.2.1]heptane

4-Fluoro-1-azabicyclo[2.2.1]heptane

Cat. No.: B14912980
M. Wt: 115.15 g/mol
InChI Key: MVTFTWSNFYIBAZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Fluoro-1-azabicyclo[2.2.1]heptane (4-FABCH) is a bicyclic amine characterized by a norbornane-like scaffold with a fluorine substituent at the 4-position and a nitrogen atom at the 1-position of the bicyclic system (Figure 1). This compound belongs to the azabicycloheptane family, which is notable for its rigid structure and applications in medicinal chemistry, particularly as a building block for nicotinic acetylcholine receptor (nAChR) modulators and antimicrobial agents . The fluorine atom enhances metabolic stability and influences electronic properties, making 4-FABCH a valuable candidate for structure-activity relationship (SAR) studies .

Properties

Molecular Formula

C6H10FN

Molecular Weight

115.15 g/mol

IUPAC Name

4-fluoro-1-azabicyclo[2.2.1]heptane

InChI

InChI=1S/C6H10FN/c7-6-1-3-8(5-6)4-2-6/h1-5H2

InChI Key

MVTFTWSNFYIBAZ-UHFFFAOYSA-N

Canonical SMILES

C1CN2CCC1(C2)F

Origin of Product

United States

Preparation Methods

The synthesis of 4-Fluoro-1-azabicyclo[2.2.1]heptane can be achieved through several methods. One common approach involves the palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes. This reaction proceeds efficiently with a broad array of substrates and can be further functionalized to build a library of bridged aza-bicyclic structures . Industrial production methods may involve similar catalytic processes, optimized for large-scale synthesis.

Chemical Reactions Analysis

4-Fluoro-1-azabicyclo[2.2.1]heptane undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include palladium catalysts, oxidizing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, the palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes results in oxygenated 2-azabicyclo[2.2.1]heptanes .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following section compares 4-FABCH with its analogs, focusing on structural variations, physicochemical properties, and pharmacological activities.

Positional Isomers and Fluorinated Derivatives

a. 3-Fluoro-1-azabicyclo[2.2.1]heptane

  • Structure : Fluorine at the 3-position instead of 4-position.
  • Molecular Formula : C₆H₁₀FN (MW: 115.15 g/mol) .
  • No direct pharmacological data is available, but positional isomerism often leads to significant differences in bioactivity .

b. 1-Fluoro-2-azabicyclo[2.2.1]heptane Hydrochloride

  • Structure : Fluorine at the 1-position, nitrogen at the 2-position.
  • Molecular Formula : C₆H₁₁ClFN (MW: 159.61 g/mol) .
  • Key Differences : The nitrogen relocation modifies hydrogen-bonding capacity, while the hydrochloride salt improves solubility. This compound is less studied but highlights the importance of nitrogen positioning in pharmacological scaffolds .
Heteroatom-Substituted Analogs

a. 2-Oxa-5-azabicyclo[2.2.1]heptane

  • Structure : Oxygen replaces a carbon at the 2-position, nitrogen at the 5-position.
  • Molecular Formula: C₅H₉NO (MW: 99.13 g/mol) .
  • Key Differences : The oxygen atom introduces polarity, enhancing solubility in polar solvents. Such oxa-aza hybrids are explored for their conformational rigidity in drug design .

b. (1R,3S,4S)-3-(Trifluoromethyl)-2-oxa-5-azabicyclo[2.2.1]heptane Hydrochloride

  • Structure : Trifluoromethyl group at the 3-position, oxygen at the 2-position.
  • Molecular Formula: C₇H₁₁ClF₃NO (MW: 233.62 g/mol) .
  • Key Differences : The trifluoromethyl group increases lipophilicity and metabolic resistance. Stereochemistry (1R,3S,4S) is critical for activity, as incorrect assignments historically led to misinterpretations of structure-property relationships .
Piperidinium and Larger Bicyclic Systems

a. 4,4-Difluoropiperidinium (4,4-DFPD)

  • Structure : A six-membered piperidinium ring with two fluorines at the 4-position.
  • Its flexible ring system contrasts with the rigid bicyclic scaffold of 4-FABCH, leading to distinct pharmacokinetic profiles .

b. 7-Azabicyclo[2.2.1]heptane Derivatives

  • Example: (1r,2s,4s)-rel-2-amino-7-Boc-7-azabicyclo[2.2.1]heptane
  • Molecular Formula : C₁₁H₂₀N₂O₂ (MW: 212.29 g/mol) .
  • Key Differences: The Boc-protected amino group at the 7-position enables selective functionalization. This derivative is used in synthesizing nAChR modulators, demonstrating the versatility of azabicycloheptanes in targeted drug design .

Data Tables

Table 1: Structural and Physicochemical Comparison
Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituents Notable Properties
4-Fluoro-1-azabicyclo[2.2.1]heptane C₆H₁₀FN 115.15 F at 4, N at 1 High rigidity, metabolic stability
3-Fluoro-1-azabicyclo[2.2.1]heptane C₆H₁₀FN 115.15 F at 3, N at 1 Altered electronic effects
2-Oxa-5-azabicyclo[2.2.1]heptane C₅H₉NO 99.13 O at 2, N at 5 Enhanced polarity
1-Fluoro-2-azabicyclo[2.2.1]heptane·HCl C₆H₁₁ClFN 159.61 F at 1, N at 2 Improved solubility

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.